Thieno[2,3-d]pyridazin-7(6H)-one

• IUPAC Name: 6H-thieno[2,3-d]pyridazin-7-one
• InChI: InChI=1S/C6H4N2OS/c9-6-5-4(1-2-10-5)3-7-8-6/h1-3H,(H,8,9)
• InChI Key: AKSHAFWAEINGQL-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=C1C=NNC2=O
• Molecular Formula: C6H4N2OS
• Molecular Weight: 152.18 g/mol
• CAS No.: 697-72-3

Description

Thieno[2,3-d]pyridazin-7(6H)-one is a heterocyclic compound that contains two adjacent nitrogen atoms. It is also known as a wonder nucleus because it gives out different derivatives with all different types of biological activities. The IUPAC name for this compound is thieno [2,3-d]pyridazin-7-ol.

Synthesis Analysis

The synthesis of this compound and its derivatives has been utilized in medicinal chemistry against a range of biological targets and physiological effects. The pharmaceutical industry has a continuing requirement for the synthesis of a diverse range of polysubstituted pyridazinone compounds bearing a varied range of ring substituents.

Molecular Structure Analysis

The molecular structure of this compound contains nitrogen atoms at 1 and 2 positions in a six-membered ring and an oxygen atom at the 3 position of the ring. The Inchi Code for this compound is 1S/C6H4N2OS/c9-6-5-4 (1-2-10-5)3-7-8-6/h1-3H, (H,8,9).

Physical and Chemical Properties Analysis

This compound is a powder with a molecular weight of 152.18. It has a melting point of 220-221 degrees Celsius.

Scientific Research Applications

Synthesis and Derivative Development

• Thieno[2,3-d]pyridazin-7(6H)-one is actively used in the synthesis of various chemical compounds. For instance, Deeb et al. (2005) described the synthesis of pyridazino[4′,3′:4,5]thieno[3,2−d]-1,2,3-triazinones, which are derivatives of the thieno[2,3-c]pyridazine ring system, through a diazotization reaction (Deeb, Kotb, & El-Abbasy, 2005).

Chemical Transformations and Reactions

• Research by Al-Kamali et al. (2014) demonstrated the use of 3-amino-5-phenyl-2-ethoxycarbonylthieno[2,3-c]pyridazine in various chemical reactions to produce novel thieno[2,3-c]pyridazines (Al-Kamali, Al-Hazmi, Alhousami, & Al-Masany, 2014).

Antimicrobial Activities

• Some derivatives of this compound have been investigated for their antimicrobial properties. For example, Rashad et al. (2009) explored the antimicrobial activity of novel derivatives, highlighting their potential in medicinal chemistry (Rashad, Shamroukh, Abdel-Megeid, Sayed, & Abdel-Wahed, 2009).

Antitumor Potential

• The compound has been a subject in antitumor research as well. Antonini et al. (1996) synthesized a new class of potential antitumor agents using a thieno[2',3':5,6]pyrido[2,3-d]pyridazin-9(4H)-one nucleus, showing its potential in cancer research (Antonini, Cola, Polucci, Palmieri, Martelli, & Jenkins, 1996).

Herbicide Development

• In agriculture, the compound has been used in developing herbicides. Wang et al. (2021) reported using thieno[2,3-d]pyrimidine-2,4-dione derivatives as potent protoporphyrinogen IX oxidase inhibitors, crucial for herbicide efficacy (Wang, Zhang, Yu, Zhang, Liang, Wang, Yang, & Xi, 2021).

Novel Ring Systems and Synthetic Methods

• Research has also focused on novel ring system synthesis. Nagamatsu et al. (2007) described the synthesis of thieno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidin-5(6H)-ones, presenting a new class of potential xanthine oxidase inhibitors (Nagamatsu, Ahmed, Hossion, & Ohno, 2007).

Safety and Hazards

The safety information for Thieno[2,3-d]pyridazin-7(6H)-one includes several hazard statements: H302, H315, H319, H335. These indicate that the compound can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Future Directions

The future directions for Thieno[2,3-d]pyridazin-7(6H)-one research could involve further exploration of its biological activities and potential applications in medicinal chemistry. Given its diverse range of biological activities, there is potential for the development of new drugs and therapies.